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Compound of Interest

Compound Name: boc-Isoleucinol

CAS No.: 106946-74-1

Cat. No.: B009806

Get Quote

Abstract
N-tert-butoxycarbonyl-L-isoleucinol (Boc-L-isoleucinol) is a pivotal chiral building block in

modern organic synthesis and medicinal chemistry. As a protected amino alcohol derived from

the essential amino acid L-isoleucine, its unique stereochemistry and the stability of the Boc

protecting group make it an indispensable tool for constructing complex, enantiomerically pure

molecules. This guide provides researchers, scientists, and drug development professionals

with a comprehensive overview of Boc-L-isoleucinol, covering its physicochemical properties,

commercial sourcing and price analysis, essential quality control methodologies, and a detailed

experimental protocol for a representative synthetic transformation. The objective is to equip

scientists with the necessary technical knowledge to confidently procure, validate, and

effectively utilize this versatile reagent in their research endeavors.

Introduction to Boc-L-isoleucinol: A Chiral Synthetic
Cornerstone
Boc-L-isoleucinol, identified by CAS Number 106946-74-1, is the N-Boc protected derivative of

L-isoleucinol. The tert-butoxycarbonyl (Boc) group serves as a robust protecting group for the
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primary amine, preventing its participation in undesired side reactions during synthetic

sequences.[1] This protection is stable under a variety of reaction conditions but can be readily

removed under mild acidic conditions, such as with trifluoroacetic acid (TFA), a strategy

fundamental to peptide synthesis and multi-step organic synthesis.[2]

The true value of Boc-L-isoleucinol lies in its dual functionality as both a protected amine and a

primary alcohol, coupled with the fixed stereochemistry of the L-isoleucine backbone. This

makes it a highly sought-after chiral building block for synthesizing bioactive compounds,

including peptide mimics, enzyme inhibitors, and other complex molecular architectures where

precise stereochemical control is paramount for biological activity.[1]

Physicochemical & Structural Properties
A thorough understanding of a reagent's properties is the foundation of its effective use. The

key characteristics of Boc-L-isoleucinol are summarized below.

Property Value Source(s)

IUPAC Name

tert-butyl N-[(2S,3S)-1-

hydroxy-3-methylpentan-2-

yl]carbamate

[3]

CAS Number 106946-74-1 [1][3]

Molecular Formula C₁₁H₂₃NO₃ [1][3]

Molecular Weight 217.3 g/mol [1]

Appearance
Colorless to light-colored

viscous liquid
[1][3]

Purity Typically ≥95% to ≥98% [1][3]

Optical Rotation
[α]D20 = -24 ± 2º (c=1 in

CHCl₃)
[1]

Storage Conditions 0-8 °C, desiccated [1]
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The procurement of high-quality starting materials is a critical, often overlooked, aspect of

successful research. The following table provides a comparative analysis of commercial

suppliers for Boc-L-isoleucinol, compiled from publicly available catalog data. Prices are

subject to change and should be verified with the supplier.

Supplier
Catalog
Number

Purity Quantity
Price (USD,
Approx.)

Thermo Scientific

Chemicals
L19351 ≥96.0% (GC) 5 g

$240.65 -

$267.00

Chem-Impex 32160 ≥98% (Assay) 1 g Request Quote

Chem-Impex 32160 ≥98% (Assay) 5 g Request Quote

Note: Pricing is based on data from early 2026 and is intended for comparative purposes only.

Researchers should request current quotes for bulk quantities.

Synthesis Rationale and Quality Control: A Self-
Validating System
While researchers typically purchase Boc-L-isoleucinol, understanding its synthesis and the

methods for quality verification is essential for ensuring experimental reproducibility.

Synthetic Rationale
Boc-L-isoleucinol is most commonly synthesized via the reduction of its corresponding

carboxylic acid, N-Boc-L-isoleucine (CAS 13139-16-7). This transformation is a standard

procedure in organic chemistry, often employing reducing agents like borane complexes (e.g.,

BH₃·THF) or lithium aluminium hydride (LiAlH₄). The choice of reagent depends on scale and

functional group tolerance. The workflow ensures the retention of the critical stereochemistry at

both chiral centers.
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Synthesis Workflow

Boc-L-Isoleucine
(Starting Material)

Reduction
(e.g., BH3-THF)

1. Dissolve in
anhydrous THF

Boc-L-Isoleucinol
(Final Product)

2. Quench & Purify
(Chromatography)

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of Boc-L-isoleucinol.

Quality Control and In-House Validation
Trust in a commercial reagent is established through rigorous analytical validation. Upon

receiving a shipment of Boc-L-isoleucinol, it is best practice to perform in-house checks to

verify its identity and purity against the supplier's Certificate of Analysis (CoA).

Structural Confirmation (NMR Spectroscopy): Nuclear Magnetic Resonance (NMR) is the

gold standard for structural elucidation.[4]

¹H NMR: Should confirm the presence of the Boc group (a large singlet at ~1.4 ppm), the

characteristic alkyl protons of the isoleucine side chain, and the diastereotopic protons of

the -CH₂OH group.
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¹³C NMR: Will verify the number of unique carbon atoms, including the carbonyl of the Boc

group (~156 ppm), the quaternary carbon of the t-butyl group (~80 ppm), and the

hydroxymethyl carbon (~65 ppm).

Purity Assessment (Chromatography):

Gas Chromatography (GC): As indicated by suppliers like Thermo Scientific, GC is an

effective method for assessing the purity of this relatively volatile compound.[3] A single

major peak indicates high purity.

High-Performance Liquid Chromatography (HPLC): For less volatile derivatives or for

cross-validation, reversed-phase HPLC can also be used to determine purity, often

reported as a percentage of the area under the curve (AUC).

Optical Rotation: A polarimetry measurement should be consistent with the literature and

supplier specifications to confirm the enantiomeric integrity of the compound.[1]

This multi-faceted analytical approach creates a self-validating system, ensuring that the

material used in subsequent experiments is of known and reliable quality.

Procurement & Validation Workflow
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Caption: Logical workflow for the procurement and validation of Boc-L-isoleucinol.
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Applications in Drug Discovery and Development
The primary utility of Boc-L-isoleucinol is as a chiral precursor. The primary alcohol can be

readily oxidized to the corresponding aldehyde, Boc-L-isoleucinal, a key intermediate for

synthesizing peptidyl aldehyde protease inhibitors. Alternatively, the alcohol can be

functionalized to introduce other groups or used in coupling reactions. Its role is crucial in

developing novel therapeutics where specific stereoisomers are required for efficacy.[1]

Experimental Protocol: Oxidation to Boc-L-
isoleucinal via Dess-Martin Periodinane
This protocol describes a reliable, lab-scale oxidation of Boc-L-isoleucinol to its corresponding

aldehyde. The use of Dess-Martin periodinane (DMP) is favored for its mild conditions and high

yields.

Disclaimer: This protocol is for informational purposes only. All laboratory work should be

conducted by trained professionals in a suitable chemical fume hood with appropriate personal

protective equipment (PPE).

Materials:

Boc-L-isoleucinol (1.0 eq)

Dess-Martin Periodinane (DMP) (1.5 eq)

Dichloromethane (DCM), anhydrous

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Sodium thiosulfate (Na₂S₂O₃), 10% aqueous solution

Magnesium sulfate (MgSO₄), anhydrous

Round-bottom flask, magnetic stirrer, nitrogen inlet

Procedure:
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Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add Boc-L-

isoleucinol (1.0 eq) and dissolve in anhydrous DCM (approx. 0.1 M solution).

Cooling: Cool the solution to 0 °C using an ice-water bath. This is crucial to control the

reaction exotherm.

Addition of Oxidant: Add Dess-Martin periodinane (1.5 eq) to the stirred solution in one

portion.

Reaction: Allow the reaction mixture to warm slowly to room temperature and stir for 1-2

hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting

material is consumed.

Quenching: Upon completion, cool the reaction back to 0 °C. Quench the reaction by adding

saturated NaHCO₃ solution and 10% Na₂S₂O₃ solution. Stir vigorously for 15-20 minutes

until the layers are clear.

Workup: Transfer the mixture to a separatory funnel. Separate the layers and extract the

aqueous layer twice with DCM.

Washing: Combine the organic layers and wash with saturated NaHCO₃ solution, followed by

brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate under reduced pressure to yield the crude Boc-L-isoleucinal.

Purification: The crude product is often pure enough for subsequent steps. If necessary,

purify by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Conclusion
Boc-L-isoleucinol is more than a mere chemical reagent; it is an enabling tool for the synthesis

of stereochemically complex molecules that drive innovation in pharmaceutical and biochemical

research. Its commercial availability allows scientists to bypass preparatory steps, focusing

instead on novel molecular design. By adhering to a rigorous validation workflow

encompassing spectroscopic and chromatographic techniques, researchers can ensure the
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integrity of their starting material, laying a trustworthy foundation for the synthesis of the next

generation of therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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